![molecular formula C15H14N2O3S B3039024 2-(2,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3-ol 1,1-dioxide CAS No. 951542-24-8](/img/structure/B3039024.png)
2-(2,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3-ol 1,1-dioxide
Overview
Description
The compound “2-(2,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3-ol 1,1-dioxide” belongs to the class of 1,2,4-benzothiadiazine-1,1-dioxides . The 1,2,4-benzothiadiazine-1,1-dioxide ring is known for its various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators .
Scientific Research Applications
2-(2,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3-ol 1,1-dioxide has been used in various scientific fields, including biochemistry, pharmacology, and toxicology. It has been used as a model compound to study the effects of sulfur dioxide on the environment and to investigate the effects of sulfur dioxide on the human body. It has also been used to study the mechanism of action of various drugs and to develop new drugs. In addition, this compound has been used to study the biochemical and physiological effects of sulfur dioxide on the body and to develop new treatments for various diseases.
Mechanism of Action
The mechanism of action of 2-(2,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3-ol 1,1-dioxide is not fully understood. However, it is thought to act by inhibiting the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of certain drugs. In addition, this compound has been shown to inhibit the activity of certain proteins, such as cyclooxygenase-2, which are involved in inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of certain drugs. In addition, it has been shown to inhibit the activity of certain proteins, such as cyclooxygenase-2, which are involved in inflammation. It has also been shown to have an anti-oxidant effect, which may be beneficial in preventing certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(2,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3-ol 1,1-dioxide in laboratory experiments is that it is relatively easy to synthesize and is available in a pure form. In addition, it is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. In addition, it can be toxic if ingested, so it should be handled with care.
Future Directions
There are a number of potential future directions for 2-(2,4-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3-ol 1,1-dioxide. For example, it could be used to develop new drugs or treatments for various diseases. In addition, it could be used to study the effects of sulfur dioxide on the environment and to develop new methods for controlling sulfur dioxide levels. Finally, it could be used to develop new methods for measuring sulfur dioxide levels in the human body.
properties
IUPAC Name |
2-(2,4-dimethylphenyl)-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3S/c1-10-7-8-13(11(2)9-10)17-15(18)16-12-5-3-4-6-14(12)21(17,19)20/h3-9H,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACRJHZFEUSDQAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C(=O)NC3=CC=CC=C3S2(=O)=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.